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Compound of Interest

Compound Name: Drimiopsin C

Cat. No.: B023538

Despite its well-defined chemical structure, the biological activities of Drimiopsin C, a
xanthone isolated from the bulbs of Drimiopsis maculata, remain scientifically undocumented.
An extensive review of published scientific literature reveals a significant gap in the
pharmacological evaluation of this natural product, precluding the creation of an in-depth
technical guide on its bioactivities.

Drimiopsin C, with the chemical formula CisH1206 and IUPAC name 1,3,6-trihydroxy-2-
methoxy-8-methylxanthen-9-one, was first identified and structurally elucidated in 2004 as part
of a study that isolated six novel xanthones (drimiopsins A-F) from the South African plant
Drimiopsis maculata.[1][2] While the parent plant has a history of use in traditional medicine for
ailments suggesting antimicrobial and anti-inflammatory properties, and the broader class of
xanthones is known for a wide range of biological effects including antioxidant, antimicrobial,
and cytotoxic activities, specific data for Drimiopsin C is absent from the current body of
scientific research.[3][4]

Our comprehensive search for quantitative data, such as ICso or ECso values, detailed
experimental protocols, and associated signaling pathways for Drimiopsin C, yielded no
specific results. The seminal paper on its discovery focused exclusively on chemical isolation
and structural characterization.[1][2] Subsequent studies on Drimiopsis maculata have
explored the bioactivity of crude extracts or other isolated compounds like homoisoflavonones,
but not specifically the drimiopsins.[5] One study noted high anti-inflammatory activity from an
unspecified "compound six" from a D. maculata extract, but its identity as one of the
drimiopsins was not confirmed.[3]
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The absence of published research on the biological functions of Drimiopsin C means that no
data is available to populate tables of quantitative activity, nor are there established
experimental protocols or known signaling pathways to visualize.

Therefore, for researchers, scientists, and drug development professionals interested in
Drimiopsin C, the field is wide open for initial exploratory studies. Future research could focus
on screening Drimiopsin C for a variety of biological activities, starting with those suggested
by the traditional uses of its source plant and the known properties of xanthones. Such
activities could include:

» Antimicrobial activity: Testing against a panel of pathogenic bacteria and fungi.

o Anti-inflammatory activity: Utilizing in vitro assays such as nitric oxide (NO) production in
macrophages or enzyme inhibition assays.

o Cytotoxic activity: Screening against various cancer cell lines to determine potential
anticancer effects.

o Antioxidant activity: Assessing its free radical scavenging capabilities.

Until such studies are conducted and their results published, any discussion of the biological
activities of Drimiopsin C would be purely speculative. The scientific community awaits
foundational research to uncover the potential therapeutic value of this unique natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Drimiopsin C: An Uncharted Territory in Biological
Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023538#known-biological-activities-of-drimiopsin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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